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Compound of Interest

Compound Name: N-Formyl tranexamic acid

Cat. No.: B15293070 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling of N-Formyl tranexamic acid, including operational and disposal plans, to

facilitate safe and compliant laboratory practices. While N-Formyl tranexamic acid is not

classified as a hazardous substance or mixture according to the Occupational Safety and

Health Administration (OSHA) Hazard Communication Standard, adhering to standard

laboratory safety protocols is a critical component of responsible research.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling N-Formyl tranexamic acid minimizes the risk of exposure

and contamination. The following step-by-step guidance outlines the key phases of the

operational workflow.

1. Pre-Handling Preparation:

Risk Assessment: Before commencing any work, conduct a thorough risk assessment

specific to the planned experiment.

Fume Hood: Ensure that a certified laboratory chemical fume hood is available and

functioning correctly.[1] All handling of N-Formyl tranexamic acid that may generate dust or

aerosols should be performed within the fume hood.
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Personal Protective Equipment (PPE) Inspection: Inspect all necessary PPE for integrity and

proper fit. Contaminated gloves should be disposed of properly.[2]

Spill Kit: Confirm that a spill kit appropriate for non-hazardous powders is readily accessible.

2. Handling the Compound:

Weighing: When weighing the compound, do so in a fume hood or a ventilated balance

enclosure to avoid inhalation of any fine particulates.

Solution Preparation: If preparing a solution, add the solid N-Formyl tranexamic acid to the

solvent slowly to prevent splashing.

General Handling: Avoid contact with skin and eyes.[2] Do not eat, drink, or smoke in the

laboratory area. Wash hands thoroughly after handling the compound.

3. Post-Handling Procedures:

Decontamination: Clean the work area, including the balance and fume hood surfaces, with

an appropriate cleaning agent.

Storage: Store N-Formyl tranexamic acid in a tightly closed, labeled container in a cool,

dry, and well-ventilated area.[3]

Waste Segregation: Segregate all waste generated during the handling process according to

the disposal plan.

Personal Protective Equipment (PPE) Summary
The following table summarizes the recommended personal protective equipment for handling

N-Formyl tranexamic acid.
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Body Part
Personal Protective
Equipment

Specifications and
Remarks

Eyes
Safety glasses with side

shields or goggles

Should conform to EN166,

ANSI Z87.1, or other

appropriate government

standards.[1]

Hands Nitrile or latex gloves

Inspect gloves prior to use.

Use proper glove removal

technique to avoid skin

contact.

Body Laboratory coat
Must be appropriately sized

and fully buttoned.[1]

Respiratory N95 respirator or equivalent

Recommended if there is a

potential for generating dust or

aerosols outside of a fume

hood.

Disposal Plan
Proper disposal of chemical waste is crucial for environmental protection and regulatory

compliance.

Unused Compound: Unused N-Formyl tranexamic acid should be disposed of as chemical

waste in accordance with local, state, and federal regulations. Do not mix with other waste.

Contaminated Materials: All materials that have come into contact with N-Formyl
tranexamic acid, such as gloves, weigh boats, and pipette tips, should be considered

contaminated. These items must be placed in a designated, sealed waste container for

chemical waste.

Empty Containers: Handle uncleaned, empty containers as you would the product itself.

Aqueous Waste: If aqueous solutions are generated, they should be collected in a

designated waste container and disposed of as chemical waste. Do not pour down the drain.
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[2][4]

Safe Handling Workflow
The following diagram illustrates the key steps in the safe handling workflow for N-Formyl
tranexamic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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